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Compound of Interest

Compound Name: 3-Amino-2-methylbenzonitrile

CAS No.: 69022-35-1

Cat. No.: B1266821

Get Quote

CAS Number: 69022-35-1 Molecular Formula: C₈H₈N₂ Molecular Weight: 132.16 g/mol IUPAC

Name: 3-Amino-2-methylbenzonitrile[1]

Executive Summary
3-Amino-2-methylbenzonitrile is a vicinal trisubstituted benzene derivative employed

primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its

structure features a nitrile group (position 1), a methyl group (position 2), and an amino group

(position 3). This 1,2,3-substitution pattern introduces steric crowding that distinctively

influences its solubility and crystalline packing compared to its meta- or para- isomers.

While specific quantitative solubility data (mg/mL) for this isomer is sparse in public literature,

its behavior can be accurately modeled based on structural analogs and functional group

interactions. This guide outlines the predicted solubility landscape, provides a self-validating

protocol for experimental determination, and details application-specific solvent selection.
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The molecule contains three distinct functional domains that dictate its solvent interaction:

Nitrile Group (-CN): A strong dipole that accepts hydrogen bonds; promotes solubility in polar

aprotic solvents.

Amino Group (-NH₂): A hydrogen bond donor/acceptor; enhances solubility in polar protic

solvents (alcohols) and allows for pH-dependent solubility manipulation.

Methyl Group (-CH₃): A hydrophobic moiety that reduces water solubility and increases

affinity for non-polar organic solvents.

Solubility Classification Table
Based on thermodynamic principles and analog data (e.g., 3-aminobenzonitrile).
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Solvent Class
Representative
Solvents

Predicted
Solubility

Primary
Interaction
Mechanism

Application
Context

Polar Aprotic
DMSO, DMF,

DMAc

Excellent (>100

mg/mL)

Dipole-dipole, H-

bond acceptance

Reaction

medium (e.g.,

SₙAr, Couplings)

Polar Protic

Methanol,

Ethanol,

Isopropanol

Good (20–50

mg/mL)

Hydrogen

bonding

(Donor/Acceptor)

Hydrogenation,

Recrystallization

Chlorinated

Dichloromethane

(DCM),

Chloroform

Good (>30

mg/mL)

Dispersion

forces, weak

dipoles

Extraction,

Chromatography

Esters/Ethers
Ethyl Acetate,

THF, MTBE

Moderate (10–30

mg/mL)
Dipole-dipole

Work-up,

Crystallization

co-solvent

Non-Polar

Toluene,

Hexane,

Heptane

Low (<5 mg/mL)
Dispersion forces

(Van der Waals)

Anti-solvent for

precipitation

Aqueous Water (pH 7) Poor (<1 mg/mL)
Hydrophobic

effect dominates

Waste stream

(unless acidified)

Critical Note: The ortho-methyl group (position 2) creates steric hindrance that may slightly

reduce solubility in bulky solvents compared to the unhindered 3-aminobenzonitrile isomer.

Experimental Protocol: Solubility Determination
Since exact literature values vary by batch purity and polymorph, the following self-validating

protocol is recommended to determine the precise solubility limit for your specific lot.
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Method: Saturation Shake-Flask (Gravimetric/HPLC)

Start: Weigh Excess Solid (~100 mg)

Add Solvent (1.0 mL)
Temperature: 25°C

Agitate (Vortex/Shaker)
Time: 24 Hours

Is Solid Visible?

Add more Solid (+50 mg)

No (Fully Dissolved)

Filter Supernatant
(0.45 µm PTFE)

Yes (Saturation Reached)

Analyze Filtrate
(HPLC or Gravimetric)

Click to download full resolution via product page

Figure 1: Workflow for determining thermodynamic solubility limits.

Step-by-Step Procedure:

Preparation: Place approximately 50 mg of 3-Amino-2-methylbenzonitrile into a clear glass

vial (HPLC vial or 4 mL dram).

Solvent Addition: Add exactly 0.5 mL of the target solvent.
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Equilibration: Cap tightly and vortex for 1 minute. Place on an orbital shaker at 25°C for 24

hours.

Observation:

If the solution is clear, add more solid (25 mg increments) until a persistent precipitate

remains.

If solid remains, proceed to filtration.

Sampling: Centrifuge or let settle. Filter the supernatant through a 0.45 µm PTFE syringe

filter.

Quantification:

Gravimetric: Evaporate a known volume of filtrate to dryness and weigh the residue.

HPLC: Dilute filtrate 100x in mobile phase and inject against a standard curve.

Application Context & Solvent Selection
Synthesis & Reaction Solvents
In synthetic workflows, particularly Buchwald-Hartwig aminations or nucleophilic substitutions,

3-Amino-2-methylbenzonitrile is often dissolved in:

1,4-Dioxane: Preferred for palladium-catalyzed coupling reactions due to high boiling point

and excellent solubilizing power.

Toluene: Used in biphasic systems; however, solubility may be limited at room temperature,

requiring heating to >80°C for effective dissolution.

Purification & Crystallization
To purify the compound from reaction mixtures:

Solvent System: Ethyl Acetate / Hexane.
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Strategy: Dissolve the crude material in minimal hot Ethyl Acetate (where solubility is

moderate-high), then slowly add Hexane (anti-solvent) to induce precipitation of the purified

solid.

Safety & Handling (SDS Highlights)
Signal Word:DANGER

Hazard Class H-Code Description

Acute Toxicity (Oral) H301 Toxic if swallowed.

Acute Toxicity (Dermal) H311 Toxic in contact with skin.

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319 Causes serious eye irritation.

Handling Precautions:

Engineering Controls: Always handle inside a chemical fume hood. Avoid dust generation.

PPE: Nitrile gloves (double-gloving recommended for DMSO solutions), safety goggles, and

lab coat.

Spill Cleanup: Do not dry sweep. Dampen with water or use a HEPA vacuum to avoid

airborne dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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